Cas no 2172451-89-5 (5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide)
5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide
- EN300-1593846
- 2172451-89-5
-
- Inchi: 1S/C9H16N4O2/c1-3-6(5-14)13-7(4-2)8(9(10)15)11-12-13/h6,14H,3-5H2,1-2H3,(H2,10,15)
- InChI Key: VAJVODDNPSNTTN-UHFFFAOYSA-N
- SMILES: OCC(CC)N1C(=C(C(N)=O)N=N1)CC
Computed Properties
- Exact Mass: 212.12732577g/mol
- Monoisotopic Mass: 212.12732577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 94Ų
5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1593846-0.05g |
5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172451-89-5 | 0.05g |
$1104.0 | 2023-06-04 | ||
| Enamine | EN300-1593846-0.1g |
5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172451-89-5 | 0.1g |
$1157.0 | 2023-06-04 | ||
| Enamine | EN300-1593846-0.25g |
5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172451-89-5 | 0.25g |
$1209.0 | 2023-06-04 | ||
| Enamine | EN300-1593846-0.5g |
5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172451-89-5 | 0.5g |
$1262.0 | 2023-06-04 | ||
| Enamine | EN300-1593846-1.0g |
5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172451-89-5 | 1g |
$1315.0 | 2023-06-04 | ||
| Enamine | EN300-1593846-2.5g |
5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172451-89-5 | 2.5g |
$2576.0 | 2023-06-04 | ||
| Enamine | EN300-1593846-5.0g |
5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172451-89-5 | 5g |
$3812.0 | 2023-06-04 | ||
| Enamine | EN300-1593846-10.0g |
5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172451-89-5 | 10g |
$5652.0 | 2023-06-04 | ||
| Enamine | EN300-1593846-50mg |
5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172451-89-5 | 50mg |
$1104.0 | 2023-09-23 | ||
| Enamine | EN300-1593846-100mg |
5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172451-89-5 | 100mg |
$1157.0 | 2023-09-23 |
5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide
Introduction to 5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172451-89-5)
5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. With the CAS number 2172451-89-5, this molecule has garnered attention due to its unique structural features and potential biological activities. The compound belongs to the triazole class, which is well-known for its broad spectrum of pharmacological properties, including antifungal, antiviral, and anticancer effects. The presence of an ethyl group and a hydroxybutan-2-yl side chain in its structure contributes to its complex chemical behavior and makes it a promising candidate for further investigation.
The structure of 5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide features a central triazole ring connected to a carboxamide functional group. The ethyl group and the hydroxybutan-2-yl moiety introduce additional steric and electronic effects that can influence the compound's interactions with biological targets. This structural complexity makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.
In recent years, there has been growing interest in triazole derivatives due to their versatility and efficacy in various therapeutic applications. The pharmacological properties of these compounds have been extensively studied, and they have shown promise in treating a range of diseases. For instance, certain triazole compounds have been reported to exhibit inhibitory activity against enzymes involved in cancer progression, such as kinases and proteases. Additionally, some derivatives have demonstrated antimicrobial properties, making them valuable in the fight against drug-resistant pathogens.
The synthesis of 5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The carboxamide group is particularly sensitive to reaction conditions, necessitating precise control over temperature, pH, and solvent systems. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, facilitating their exploration in drug discovery programs.
One of the most compelling aspects of 5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide is its potential as a bioactive molecule. Preclinical studies have suggested that it may interact with specific proteins or enzymes that are implicated in various diseases. For example, researchers have hypothesized that this compound could modulate signaling pathways involved in inflammation or neurodegeneration. While these findings are preliminary, they underscore the importance of further investigation into its biological effects.
The drug discovery process typically involves several stages, from initial screening to clinical trials. Compounds like 5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide must undergo rigorous testing to assess their safety and efficacy before they can be considered for therapeutic use. High-throughput screening (HTS) techniques are often employed to identify potential hits based on their ability to inhibit target proteins or modulate cellular processes. Once promising candidates are identified, they are subjected to more detailed pharmacological studies to evaluate their mechanisms of action.
In addition to its potential therapeutic applications, 5-ethyl-1-(1-hydroxybutan-2-ytl)-1H-l,l,-triazole-l-carboxamide (CAS No. 217245l.-89.s) may also serve as a valuable tool for research purposes. Its unique structure allows scientists to probe fundamental questions about molecular recognition and drug-receptor interactions. By studying how this compound binds to its targets and affects cellular function, researchers can gain insights into broader principles of pharmacology that may inform the design of future drugs.
The future directions for research on this compound are numerous. Investigating its interactions with specific proteins using structural biology techniques could reveal new therapeutic targets. Additionally, exploring its pharmacokinetic properties will be crucial for understanding how it behaves within the body and whether it can be developed into a viable drug candidate. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize the potential of 5-e thyl-l-(l-hydroxybutan-z-ytl)-lH-l,l,-triazole-l-carboxamide (CAS No.l 217245l.-89.s).
In conclusion,5-e thyl-l-(l-hydroxybutan-z-ytl)-lH-l,l,-triazole-l-carboxamide (CAS No.l 217245l.-89.s) is a fascinating molecule with significant promise in pharmaceutical research. Its unique structure and potential biological activities make it an intriguing candidate for further study. As our understanding of drug discovery continues to evolve,this compound will likely play an important role in the development of new treatments for various diseases.
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